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Application Notes
Principle of C-Peptide 2 as a Biomarker for Beta-Cell
Function

In pancreatic beta-cells, proinsulin is proteolytically cleaved to form equimolar amounts of
insulin and connecting peptide (C-peptide).[1][2][3][4] Rats, unlike humans, have two proinsulin
genes and therefore produce two distinct C-peptides, C-peptide 1 and C-peptide 2.[5] Both
insulin and C-peptide are stored in secretory granules and co-secreted into the portal
circulation in response to stimuli like glucose.

While insulin is largely cleared during its first pass through the liver, C-peptide is not
significantly extracted by the liver and has a longer half-life in circulation (approximately 30-35
minutes compared to 3-5 minutes for insulin). This makes C-peptide a more stable and
accurate indicator of endogenous insulin secretion from beta-cells. Measuring C-peptide 2
provides a reliable assessment of pancreatic beta-cell secretory capacity.

Key Applications

» Diabetes Research: C-peptide 2 measurement is crucial for distinguishing between different
diabetic states in rat models. Low C-peptide levels are indicative of severe beta-cell loss or
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dysfunction, characteristic of Type 1 diabetes models, whereas elevated levels can be
observed in states of insulin resistance, typical of early Type 2 diabetes models.

o Therapeutic Efficacy Studies: Evaluating the effect of novel drugs on beta-cell preservation,
function, or regeneration. An increase or stabilization of C-peptide 2 levels in treated diabetic
rats compared to a control group can indicate a positive therapeutic effect.

« [slet Transplantation Studies: Monitoring the function of transplanted pancreatic islets by
measuring C-peptide 2 secretion in recipient rats.

e Metabolic Studies: Assessing beta-cell responsiveness to various secretagogues through
dynamic tests like the Intravenous Glucose Tolerance Test (IVGTT).

Proinsulin Processing and Secretion Pathway

The following diagram illustrates the cleavage of proinsulin within the beta-cell secretory
granule and the subsequent release of insulin and C-peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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